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Introduction
740 Y-P is a cell-permeable phosphopeptide that acts as a specific activator of

Phosphoinositide 3-kinase (PI3K). The PI3K/Akt signaling pathway is a critical regulator of cell

proliferation, survival, and differentiation in various cell types, including muscle cells. In the

context of myogenesis, the activation of this pathway is known to promote the proliferation of

myoblasts (muscle precursor cells), a crucial step in muscle growth and regeneration. This

document provides detailed application notes and protocols for utilizing 740 Y-P to induce and

assess mitogenesis in muscle cells, with a focus on the commonly used C2C12 myoblast cell

line and primary muscle satellite cells.

Mechanism of Action
740 Y-P mimics the phosphorylated tyrosine residue (Y740) of the Platelet-Derived Growth

Factor Receptor (PDGFR). This phosphopeptide directly binds to the SH2 domain of the p85

regulatory subunit of PI3K, leading to the activation of the p110 catalytic subunit. This activation

triggers a downstream signaling cascade, primarily through the phosphorylation of Akt, which in

turn modulates the activity of various downstream effectors, including the mammalian target of

rapamycin (mTOR), to promote cell cycle progression and proliferation.
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To cite this document: BenchChem. [Application of 740 Y-P in Muscle Cell Mitogenesis
Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787780#application-of-740-y-p-in-muscle-cell-
mitogenesis-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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